2-(Furan-2-yl)-3-methylbutanoic acid

• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 2-(furan-2-yl)-3-methylbutanoic acid
• InChI: InChI=1S/C9H12O3/c1-6(2)8(9(10)11)7-4-3-5-12-7/h3-6,8H,1-2H3,(H,10,11)
• InChI Key: NWVJCTJHXGGBBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=CO1)C(=O)O

Description

2-(Furan-2-yl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

240.6 g (0.9 mol) of 2-furyl-2-isopropylmalonic acid diethyl ester were dissolved in 500 ml of dimethyl sulfoxide, treated with 2000 ml of 2N sodium hydroxide solution and heated to reflux for 2 hours. After cooling, o the reaction mixture was poured into dilute sulfuric acid and extracted exhaustively with ether. The organic extracts were thereafter dried and the solvent was evaporated under reduced pressure, to obtain 148.7 g (98%) of (±) 2-(2-furyl)-3-methyl- butyric acid in the form of a thick yellowish oil.